molecular formula C7H12BrNO2 B1239707 2-Bromo-n-valeramide CAS No. 52533-39-8

2-Bromo-n-valeramide

Cat. No.: B1239707
CAS No.: 52533-39-8
M. Wt: 222.08 g/mol
InChI Key: JOONJXABQXFMDV-UHFFFAOYSA-N
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Description

2-Bromo-n-valeramide, also known as this compound, is a useful research compound. Its molecular formula is C7H12BrNO2 and its molecular weight is 222.08 g/mol. The purity is usually 95%.
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Properties

CAS No.

52533-39-8

Molecular Formula

C7H12BrNO2

Molecular Weight

222.08 g/mol

IUPAC Name

N-acetyl-5-bromopentanamide

InChI

InChI=1S/C7H12BrNO2/c1-6(10)9-7(11)4-2-3-5-8/h2-5H2,1H3,(H,9,10,11)

InChI Key

JOONJXABQXFMDV-UHFFFAOYSA-N

SMILES

CC(=O)NC(=O)CCCCBr

Canonical SMILES

CC(=O)NC(=O)CCCCBr

52533-39-8

Synonyms

2-bromo-n-valeramide

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 100 g. (0.55 mole) of 5-bromovaleramide, 62.4 g. (0.61 mole) of acetic anhydride, and 5.4 g. (0.055 mole) of concentrated sulfuric was heated on a steam bath under nitrogen for 1.5 hours (internal temperature 93°). The mixture was then cooled to room temperature diluted with 250 ml. of water. The resultant tan granular precipitate was collected by filtration and dissolved in 600 ml. of methylene chloride. The solution was washed with saturated sodium bicarbonate (100 ml.) and saturated brine (100 ml.), was dried (anhydrous magnesium sulfate), treated with Darco, and filtered. Hexane was added to effect crystallization which afforded 64.8 g. (53.0% yield) of N-acetyl-5-bromovaleramide melting at 88°-90° .
Quantity
0.55 mol
Type
reactant
Reaction Step One
Quantity
0.61 mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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